Cas no 141665-16-9 (3-tert-butyl-1-methyl-1H-pyrazole)
141665-16-9 structure
Product Name:3-tert-butyl-1-methyl-1H-pyrazole
CAS No:141665-16-9
MF:C8H14N2
MW:138.210161685944
MDL:MFCD21666992
CID:141709
PubChem ID:145633
Update Time:2025-04-19
3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,3-(1,1-dimethylethyl)-1-methyl-
- 3-tert-butyl-1-methylpyrazole
- 1-Methyl-3-t-butylpyrazole
- 3-tert-butyl-1-methyl-1H-pyrazole
- DTXSID60161787
- CS-0217958
- SCHEMBL440932
- 141665-16-9
- AKOS015362389
- EN300-95032
- 3-(tert-butyl)-1-methyl-1h-pyrazole
-
- MDL： MFCD21666992
- Inchi： 1S/C8H14N2/c1-8(2,3)7-5-6-10(4)9-7/h5-6H,1-4H3
- InChI Key： LWFMELWSMBFNST-UHFFFAOYSA-N
- SMILES： N1=C(C=CN1C)C(C)(C)C
Computed Properties
- Exact Mass: 138.11582
- Monoisotopic Mass: 138.115698
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- XLogP3: 1.9
Experimental Properties
- Density: 0.92
- Boiling Point: 194°Cat760mmHg
- Flash Point: 71.1°C
- Refractive Index: 1.493
- PSA: 17.82
3-tert-butyl-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B423605-10mg |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B423605-50mg |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B423605-100mg |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 100mg |
$ 210.00 | 2022-06-07 | ||
| Chemenu | CM503541-1g |
3-(tert-Butyl)-1-methyl-1H-pyrazole |
141665-16-9 | 97% | 1g |
$584 | 2022-06-13 | |
| Enamine | EN300-95032-0.05g |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 95% | 0.05g |
$101.0 | 2024-05-21 | |
| Enamine | EN300-95032-0.1g |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 95% | 0.1g |
$152.0 | 2024-05-21 | |
| Enamine | EN300-95032-0.25g |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 95% | 0.25g |
$216.0 | 2024-05-21 | |
| Enamine | EN300-95032-0.5g |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 95% | 0.5g |
$407.0 | 2024-05-21 | |
| Enamine | EN300-95032-1.0g |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 95% | 1.0g |
$528.0 | 2024-05-21 | |
| Enamine | EN300-95032-2.5g |
3-tert-butyl-1-methyl-1H-pyrazole |
141665-16-9 | 95% | 2.5g |
$1034.0 | 2024-05-21 |
3-tert-butyl-1-methyl-1H-pyrazole Related Literature
-
Mark C. Bagley,Terence Davis,Matthew C. Dix,Caroline S. Widdowson,David Kipling Org. Biomol. Chem. 2006 4 4158
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